Cas no 1346539-47-6 (METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE)

• Product Name: METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE
• CAS No: 1346539-47-6
• MF: C₁₀H₁₀BrNO₂
• MW: 256.095901966095
• MDL: MFCD25542299
• CID: 4591253
• Update Time: 2025-06-08

METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE
• Cyclopropanecarboxylic acid, 1-(6-bromo-3-pyridinyl)-, methyl ester

• MDL： MFCD25542299
• Inchi： 1S/C10H10BrNO2/c1-14-9(13)10(4-5-10)7-2-3-8(11)12-6-7/h2-3,6H,4-5H2,1H3
• InChI Key： WNPDYEMTVKSUDK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)N=C2)(C(OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 315.3±37.0 °C at 760 mmHg
• Flash Point: 144.5±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE

Comprehensive Overview of METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE (CAS No. 1346539-47-6)

METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE (CAS No. 1346539-47-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane and bromopyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a methyl ester group with a brominated pyridine ring, makes it a valuable building block for drug discovery and material science applications.

The growing interest in METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE is driven by its potential role in developing novel therapeutics, particularly in the fields of oncology and neurology. Researchers are exploring its utility in creating small-molecule inhibitors and ligands for protein targets, aligning with the current trend toward personalized medicine. The compound’s CAS No. 1346539-47-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge chemical synthesis.

One of the key advantages of METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE lies in its synthetic flexibility. The bromine atom at the 6-position of the pyridine ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This feature is highly sought after in medicinal chemistry, where modular approaches to drug design are prioritized. Additionally, the cyclopropane ring contributes to the compound’s metabolic stability, a critical factor in pharmacokinetic optimization.

In the context of green chemistry, METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE has been investigated for its compatibility with sustainable synthetic protocols. Recent studies highlight its use in catalyzed reactions with low environmental impact, addressing the increasing demand for eco-friendly chemical processes. This aligns with global initiatives to reduce the carbon footprint of industrial chemistry, making the compound a topic of interest in ESG (Environmental, Social, and Governance)-focused research.

The compound’s physicochemical properties, such as its melting point, solubility, and stability under various conditions, are well-documented in scientific literature. These parameters are crucial for formulators and process chemists working on scalable synthesis routes. Furthermore, METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE exhibits favorable lipophilicity, enhancing its potential for central nervous system (CNS) drug development—a hot topic in neuroscience research.

From a commercial perspective, CAS No. 1346539-47-6 is listed in catalogs of leading chemical suppliers, often under the category of high-value intermediates. Its pricing and availability are influenced by the demand for custom synthesis and contract research services, which have seen exponential growth due to outsourcing trends in the pharmaceutical industry. Analysts note that the market for such compounds is expanding, driven by innovations in bioconjugation and proteolysis-targeting chimeras (PROTACs).

In summary, METHYL 1-(6-BROMOPYRIDIN-3-YL)CYCLOPROPANECARBOXYLATE (CAS No. 1346539-47-6) represents a critical tool in modern synthetic chemistry. Its multifaceted applications, from drug discovery to sustainable manufacturing, underscore its importance in both academic and industrial settings. As research continues to uncover new uses for this compound, its prominence in scientific discourse is expected to grow, solidifying its status as a cornerstone of innovative chemical design.